2-[4-(Hydroxymethyl)piperidin-4-yl]propan-2-ol

• Molecular Formula: C9H19NO2
• Molecular Weight: 173.25 g/mol
• IUPAC Name: 2-[4-(hydroxymethyl)piperidin-4-yl]propan-2-ol
• InChI: InChI=1S/C9H19NO2/c1-8(2,12)9(7-11)3-5-10-6-4-9/h10-12H,3-7H2,1-2H3
• InChI Key: GYXPEBDOQNBWTR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1(CCNCC1)CO)O

Description

2-[4-(Hydroxymethyl)piperidin-4-yl]propan-2-ol is a versatile piperidine-based building block designed for advanced pharmaceutical and chemical research. This compound features two distinct functional groups—a hydroxymethyl group and a tertiary alcohol—on its piperidine ring, making it a valuable scaffold for constructing more complex molecules. Piperidine and piperazine derivatives are frequently employed in drug discovery due to their favorable physicochemical properties and their ability to contribute to target binding and solubility. These heterocycles are common features in FDA-approved drugs and bioactive compounds across various therapeutic areas . The structure of this compound suggests its primary research value lies in medicinal chemistry, where it can serve as a critical synthon. Researchers can utilize it to develop potential drug candidates, such as kinase inhibitors or G-protein-coupled receptor (GPCR) modulators. The functional groups allow for further chemical modifications, enabling the exploration of structure-activity relationships (SAR) and the optimization of lead compounds . This product is intended for use in laboratory research applications only. It is strictly labeled "For Research Use Only" and is not intended for diagnostic or therapeutic procedures, nor for human or veterinary use.

Preparation Methods

Protection of the Piperidine Nitrogen

A common initial step involves protecting the amino group of piperidine to prevent undesired side reactions during subsequent steps. The Boc (tert-butyloxycarbonyl) group is frequently employed owing to its stability and facile removal.

• Reaction Conditions:
  • React 4-piperidineformate with Boc anhydride under basic conditions (triethylamine) at 30-50°C.
  • Example: In a typical procedure, 4-ethyl piperidinecarboxylate (0.5 mol) reacts with Boc anhydride in tetrahydrofuran (THF), with triethylamine as base, at approximately 40°C for 5 hours, yielding a Boc-protected intermediate with high purity (~96%) and yield (~92%).

Esterification and Alkylation

• Ester Formation:

  • The protected piperidine derivative undergoes esterification, often with methyl or ethyl groups, via reaction with methyl Grignard reagents or similar nucleophiles.
  • Example: Methylation using methyl Grignard reagent at low temperature (around 0°C) introduces a methyl group onto the ester, forming an intermediate bearing the 2-propanol structure.

• Alkylation:

  • The protected intermediate is subjected to nucleophilic substitution or alkylation to attach the hydroxymethyl group at the 4-position of the piperidine ring.
  • Typical conditions involve the use of methyl Grignard reagents or formaldehyde derivatives under controlled temperatures (around 30-50°C).

Hydrogenation and Reduction Pathways

Reduction of Nitrile or Cyano Intermediates

• An alternative route involves starting from nitrile derivatives such as (4-hydroxypiperidin-1-yl)acetonitrile.
• Procedure:
  • Reduction with lithium aluminium hydride in tetrahydrofuran at 0°C to reflux (around 55°C) converts nitriles to primary amines, which can be further functionalized.
  • Example: Reduction of (4-hydroxypiperidin-1-yl)acetonitrile yields 2-[4-(hydroxyethyl)piperidin-4-yl]propan-2-ol after subsequent hydroxymethylation.

Hydrogenation of Fluorinated or Chlorinated Precursors

• Catalytic hydrogenation using palladium or Raney nickel in methanol at mild temperatures (around 55°C) under hydrogen pressure (approximately 55-75 bar) facilitates the conversion of halogenated intermediates to hydroxymethyl derivatives.

Patented Methods and Industrial Processes

CN Patent CN111606842A (2020)

• Describes a multi-step synthesis involving:
  • Boc protection of 4-piperidineformate.
  • Ester alkylation with methyl groups.
  • Acidolysis to remove Boc groups.
• The process yields the target compound with high efficiency and purity, suitable for pharmaceutical applications.

Additional Synthetic Routes

• Several patents and research articles detail synthesis via nucleophilic substitution, reductive amination, or formaldehyde-mediated hydroxymethylation, emphasizing the importance of protecting groups and controlled reaction conditions for selectivity and yield.

Summary of Key Reaction Parameters and Data

Step	Reagents	Conditions	Yield	Notes
Protection	Boc anhydride, triethylamine	30-50°C, 5 hours	~96%	Protects amino group
Esterification	Methyl Grignard reagent	0°C to room temp	Variable	Introduces methyl group
Alkylation	Formaldehyde derivatives	Mild basic conditions	Variable	Adds hydroxymethyl group
Deprotection	Acidic conditions	Room temperature	High	Removes Boc group
Reduction	Lithium aluminium hydride	0°C to reflux	Variable	Converts nitriles to amines

Chemical Reactions Analysis

Types of Reactions

2-[4-(Hydroxymethyl)piperidin-4-yl]propan-2-ol undergoes various chemical reactions, including:

Oxidation: This reaction involves the conversion of the hydroxymethyl group to a carbonyl group.

Reduction: The compound can be reduced to form different alcohol derivatives.

Substitution: The hydroxymethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are used for substitution reactions.

Major Products Formed

The major products formed from these reactions include various substituted piperidines, alcohols, and ketones, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

2-[4-(Hydroxymethyl)piperidin-4-yl]propan-2-ol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex piperidine derivatives.

Biology: The compound is studied for its potential biological activity and interactions with biological molecules.

Medicine: Piperidine derivatives are explored for their pharmacological properties, including potential therapeutic applications.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[4-(Hydroxymethyl)piperidin-4-yl]propan-2-ol involves its interaction with specific molecular targets and pathways. The compound may act as a ligand for certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Analogues

2-(Piperidin-4-yl)propan-2-ol

• Structure : Lacks the hydroxymethyl group on the piperidine ring.
• Properties :
  • Density: 0.956 g/cm³; Melting point: 136°C; Boiling point: 219.4°C .
  • Exhibits PI3Kδ inhibitory activity but shows lower selectivity for PI3K isoforms compared to hydroxymethyl-substituted derivatives .

2-Phenyl-1,3-di(pyridin-4-yl)propan-2-ol

• Structure : Propan-2-ol core with aromatic phenyl and pyridinyl substituents.
• Properties :
  • Molecular weight: 290.36 g/mol; Topological polar surface area: 58.2 Ų .
  • Enhanced π-π stacking interactions due to aromatic rings, improving binding to hydrophobic pockets in proteins.
• Key Difference : Aromatic substituents increase lipophilicity, contrasting with the polar hydroxymethyl-piperidine motif in the target compound.

tert-Butyl 4-(2-hydroxypropan-2-yl)piperidine-1-carboxylate

• Structure : Piperidine-propan-2-ol scaffold protected by a tert-butyl carbamate group.
• Properties : Used as an intermediate in synthesis; the carbamate group blocks the piperidine nitrogen, altering reactivity .
• Key Difference : The protecting group enables selective functionalization, whereas the hydroxymethyl group in the target compound offers inherent polarity.

PI3Kδ Inhibitors

• Target Compound : Demonstrates improved isoform selectivity (e.g., PI3Kδ vs. PI3Kα/β/γ) due to the hydroxymethyl group’s hydrogen-bonding interactions with kinase active sites .
• Analogues without Hydroxymethyl : Lower selectivity due to reduced polar interactions; e.g., 2-(piperidin-4-yl)propan-2-ol derivatives show cross-reactivity with other PI3K isoforms .

Ligands with Complex Heterocycles

• Example: 2-(1-{[2-(5-fluoro-1H-indol-4-yl)-4-(morpholin-4-yl)pyrido[3,2-d]pyrimidin-6-yl]methyl}piperidin-4-yl)propan-2-ol (PDB: 0SC). Molecular weight: 504.60 g/mol; Aromatic bonds: 21 . The fluorinated indole and morpholino groups enhance binding affinity to kinases but increase metabolic complexity.

Physicochemical Properties

Property	2-[4-(Hydroxymethyl)piperidin-4-yl]propan-2-ol	2-(Piperidin-4-yl)propan-2-ol	2-Phenyl-1,3-di(pyridin-4-yl)propan-2-ol
Molecular Weight (g/mol)	~201.3 (estimated)	157.23	290.36
LogP (Predicted)	~0.5	0.91	2.8
Hydrogen Bond Donors	2 (hydroxyl groups)	1	1
Topological Polar SA (Ų)	~60	40.5	58.2

• Hydrophilicity: The hydroxymethyl group increases water solubility compared to non-hydroxylated analogues.
• Aromatic vs. Aliphatic : Aromatic derivatives (e.g., 2-phenyl) exhibit higher LogP, favoring membrane permeability but risking solubility limitations.

Biological Activity

2-[4-(Hydroxymethyl)piperidin-4-yl]propan-2-ol, a piperidine derivative, has garnered attention in pharmacological research due to its diverse biological activities. This compound is characterized by its unique structure, which contributes to its interactions with various biological targets, including enzymes and receptors. This article explores the biological activity of 2-[4-(Hydroxymethyl)piperidin-4-yl]propan-2-ol, summarizing relevant studies, case findings, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of 2-[4-(Hydroxymethyl)piperidin-4-yl]propan-2-ol can be represented as follows:

$$\text{C}_9\text{H}_{17}\text{N}_1\text{O}_2$$

This compound features a piperidine ring with a hydroxymethyl group, which is crucial for its biological activity. The presence of this functional group enhances solubility and interaction with biological macromolecules.

1. Antimicrobial Activity

Research indicates that piperidine derivatives, including 2-[4-(Hydroxymethyl)piperidin-4-yl]propan-2-ol, exhibit significant antimicrobial properties. In vitro studies have demonstrated efficacy against various bacterial strains, suggesting potential applications in treating infections caused by resistant bacteria.

2. Antiviral Properties

The compound has shown promise as an antiviral agent. It has been investigated for its ability to inhibit the reverse transcriptase enzyme in HIV, which is critical for viral replication. Studies indicate that derivatives of piperidine can serve as non-nucleoside reverse transcriptase inhibitors (NNRTIs), providing a pathway for the development of new antiviral therapies .

3. Neuroprotective Effects

Recent investigations have highlighted the neuroprotective potential of 2-[4-(Hydroxymethyl)piperidin-4-yl]propan-2-ol. It has been shown to modulate neurotransmitter levels and protect neuronal cells from oxidative stress, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's .

4. Pharmacological Mechanisms

The biological activity of this compound is largely attributed to its interaction with various receptors and enzymes:

• Opioid Receptors : It exhibits activity at opioid receptors, potentially offering analgesic effects without the side effects associated with traditional opioids .
• Kinase Inhibition : The compound has been studied for its ability to inhibit specific kinases involved in cell signaling pathways, which could be relevant in cancer therapy .

Table 1: Summary of Biological Activities

Activity Type	Description	References
Antimicrobial	Effective against resistant bacterial strains
Antiviral	Inhibits HIV reverse transcriptase
Neuroprotective	Protects neuronal cells from oxidative stress
Kinase Inhibition	Potential anti-cancer properties

Case Study: Neuroprotection in Animal Models

A study conducted on animal models demonstrated that administration of 2-[4-(Hydroxymethyl)piperidin-4-yl]propan-2-ol resulted in significant reductions in markers of neuroinflammation and oxidative stress. Behavioral assessments indicated improved cognitive function following treatment, supporting its potential use in neurodegenerative disease management .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for 2-[4-(Hydroxymethyl)piperidin-4-yl]propan-2-ol, and how can reaction conditions be optimized for higher yields?

• Methodological Answer : The compound is typically synthesized via multi-step reactions involving piperidine derivatives. A common approach includes:

Cyclization : Reacting substituted ketones with urea or thiourea under basic conditions (e.g., NaOH in ethanol) to form the piperidine ring .

Functionalization : Introducing the hydroxymethyl group via nucleophilic substitution or oxidation-reduction reactions. For example, sodium borohydride reduction of a ketone intermediate can yield the hydroxymethyl moiety .

• Optimization : Key parameters include solvent polarity (ethanol vs. DMF), temperature (reflux vs. ambient), and catalyst choice (e.g., cesium carbonate for improved regioselectivity) .
• Data Table :

Reaction Step	Solvent	Catalyst	Yield (%)
Cyclization	Ethanol	NaOH	65–70
Reduction	THF	NaBH4	80–85

Q. How is 2-[4-(Hydroxymethyl)piperidin-4-yl]propan-2-ol characterized structurally and chemically?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : $^1$H and $^13$C NMR identify the hydroxymethyl (-CH$_2$OH) and piperidine ring protons. For example, the hydroxyl proton appears as a broad singlet at δ 1.5–2.0 ppm .
• X-ray Crystallography : Resolves stereochemistry and confirms the equatorial position of the hydroxymethyl group on the piperidine ring .
• Mass Spectrometry (MS) : Molecular ion peaks (e.g., m/z 143.23 for [M+H]$^+$) validate purity and molecular weight .

Q. What in vitro assays are used to evaluate the biological activity of this compound?

• Methodological Answer :

• Enzyme Inhibition Assays : Measure IC$_{50}$ values against targets like kinases or proteases using fluorogenic substrates .
• Receptor Binding Studies : Radiolabeled ligands (e.g., $^3$H-GABA for GABA receptor binding) assess affinity and selectivity .
• Cytotoxicity Screening : MTT assays on cell lines (e.g., HEK-293) determine therapeutic indices .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported synthetic yields or by-product profiles?

• Methodological Answer : Discrepancies often arise from:

• Impurity Sources : Unoptimized purification (e.g., column chromatography vs. recrystallization) .
• Reagent Stoichiometry : Excess reducing agents (e.g., NaBH$_4$) may lead to over-reduction by-products .
• Resolution : Use HPLC-MS to track intermediates and Design of Experiments (DoE) to statistically optimize parameters .

Q. What mechanistic insights exist for the compound’s interaction with biological targets?

• Methodological Answer :

• Molecular Docking : Predict binding modes to receptors (e.g., serotonin 5-HT$_3$) by aligning the hydroxymethyl group with polar residues in active sites .
• Mutagenesis Studies : Replace key residues (e.g., Asp-90 in enzymes) to validate hydrogen-bonding interactions with the hydroxyl group .

Q. How can computational modeling guide the design of derivatives with enhanced stability or activity?

• Methodological Answer :

• ADMET Prediction : Tools like SwissADME assess logP (optimal range: 1–3) and aqueous solubility to prioritize derivatives .
• Molecular Dynamics (MD) Simulations : Simulate ligand-receptor complexes to identify structural motifs (e.g., piperidine ring rigidity) that improve binding kinetics .

Q. What strategies mitigate instability during storage or in biological matrices?

• Methodological Answer :

• Lyophilization : Stabilize the compound as a hydrochloride salt to prevent hygroscopic degradation .
• Protection of Hydroxyl Group : Acetylation reduces oxidation susceptibility during in vivo assays .